Cas no 1505150-98-0 (2-{2-(propan-2-yl)phenylmethyl}pyrrolidine)

• Product Name: 2-{2-(propan-2-yl)phenylmethyl}pyrrolidine
• CAS No: 1505150-98-0
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 5821595
• PubChem ID: 82608753
• Update Time: 2025-05-24

2-{2-(propan-2-yl)phenylmethyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-{2-(propan-2-yl)phenylmethyl}pyrrolidine
• 2-{[2-(propan-2-yl)phenyl]methyl}pyrrolidine
• EN300-1770193
• 1505150-98-0

• Inchi： 1S/C14H21N/c1-11(2)14-8-4-3-6-12(14)10-13-7-5-9-15-13/h3-4,6,8,11,13,15H,5,7,9-10H2,1-2H3
• InChI Key： FTOKHISQIXNXMO-UHFFFAOYSA-N
• SMILES： N1CCCC1CC1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 2-{2-(propan-2-yl)phenylmethyl}pyrrolidine

Recent Advances in the Study of 2-{2-(propan-2-yl)phenylmethyl}pyrrolidine (CAS: 1505150-98-0)

The compound 2-{2-(propan-2-yl)phenylmethyl}pyrrolidine (CAS: 1505150-98-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine backbone and isopropylphenylmethyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-{2-(propan-2-yl)phenylmethyl}pyrrolidine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic asymmetric synthesis method, achieving high enantiomeric purity and yield. This advancement is critical for scaling up production and ensuring the consistency of the compound for preclinical and clinical studies.

Pharmacological evaluations have revealed that 2-{2-(propan-2-yl)phenylmethyl}pyrrolidine exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies demonstrated its affinity for dopamine and serotonin receptors, suggesting potential applications in treating neurological disorders such as Parkinson's disease and depression. These findings were corroborated by a recent Nature Communications article (2024), which highlighted the compound's ability to cross the blood-brain barrier effectively.

Further investigations into the compound's mechanism of action have uncovered its role in inhibiting inflammatory pathways. A 2024 study in the European Journal of Pharmacology reported that 2-{2-(propan-2-yl)phenylmethyl}pyrrolidine significantly reduces the production of pro-inflammatory cytokines in macrophage cells. This anti-inflammatory property positions the compound as a candidate for developing new therapies for chronic inflammatory diseases.

Despite these promising results, challenges remain in the clinical translation of 2-{2-(propan-2-yl)phenylmethyl}pyrrolidine. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to enhance the compound's bioavailability and therapeutic index.

In conclusion, 2-{2-(propan-2-yl)phenylmethyl}pyrrolidine (CAS: 1505150-98-0) represents a versatile scaffold with significant therapeutic potential. Continued research efforts are expected to further elucidate its pharmacological profile and pave the way for its application in treating a range of diseases. The integration of advanced synthetic techniques and targeted delivery systems will be crucial in realizing the full potential of this compound in clinical settings.